Cas no 380447-06-3 (N-{2-methyl(phenyl)amino-1,2-dihydroacenaphthylen-1-yl}benzenesulfonamide)

• Product Name: N-{2-methyl(phenyl)amino-1,2-dihydroacenaphthylen-1-yl}benzenesulfonamide
• CAS No: 380447-06-3
• MF: C₂₅H₂₂N₂O₂S
• MW: 414.519384860992
• CID: 5892018
• PubChem ID: 2911949
• Update Time: 2025-07-22

N-{2-methyl(phenyl)amino-1,2-dihydroacenaphthylen-1-yl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(methyl(phenyl)amino)-1,2-dihydroacenaphthylen-1-yl)benzenesulfonamide
• Benzenesulfonamide, N-[1,2-dihydro-2-(methylphenylamino)-1-acenaphthylenyl]-
• N-{2-[METHYL(PHENYL)AMINO]-1,2-DIHYDROACENAPHTHYLEN-1-YL}BENZENESULFONAMIDE
• 380447-06-3
• AKOS002802959
• Oprea1_086230
• N-[2-(N-methylanilino)-1,2-dihydroacenaphthylen-1-yl]benzenesulfonamide
• F1036-0042
• AKOS016117052
• Oprea1_155577
• N-{2-methyl(phenyl)amino-1,2-dihydroacenaphthylen-1-yl}benzenesulfonamide

• Inchi： 1S/C25H22N2O2S/c1-27(19-12-4-2-5-13-19)25-22-17-9-11-18-10-8-16-21(23(18)22)24(25)26-30(28,29)20-14-6-3-7-15-20/h2-17,24-26H,1H3
• InChI Key： WTDXZDCHSDVMFP-UHFFFAOYSA-N
• SMILES： C1(S(NC2C3C4C(C=CC=3)=CC=CC=4C2N(C)C2=CC=CC=C2)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 414.14019912g/mol
• Monoisotopic Mass: 414.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 626.8±65.0 °C(Predicted)
• pka: 9.90±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-{2-methyl(phenyl)amino-1,2-dihydroacenaphthylen-1-yl}benzenesulfonamide

Introduction to N-{2-methyl(phenyl)amino-1,2-dihydroacenaphthylen-1-yl}benzenesulfonamide (CAS No. 380447-06-3)

N-{2-methyl(phenyl)amino-1,2-dihydroacenaphthylen-1-yl}benzenesulfonamide, identified by its Chemical Abstracts Service (CAS) number 380447-06-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate aromatic structure, which includes fused rings and functional groups that contribute to its unique chemical properties and potential biological activities. The presence of both methyl and phenyl substituents in the amino group, coupled with the acenaphthylene core and the benzenesulfonamide moiety, makes this molecule a subject of considerable interest for researchers exploring novel therapeutic agents.

The acenaphthylene scaffold is a polycyclic aromatic hydrocarbon derivative that has been studied for its potential in various biological applications. Its structural complexity allows for multiple points of interaction with biological targets, making it a valuable scaffold for drug design. In particular, the 1,2-dihydroacenaphthylen-1-yl part of the molecule introduces a hydrogenated ring system, which can modulate electronic properties and influence binding affinity to biological receptors. This modification is often employed to enhance solubility and metabolic stability, critical factors in drug development.

The sulfonamide group (-SO₂NH₂) is another key feature of N-{2-methyl(phenyl)amino-1,2-dihydroacenaphthylen-1-yl}benzenesulfonamide. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The benzenesulfonamide moiety not only contributes to the molecule's overall polarity but also serves as a hydrogen bond acceptor, which can be crucial for binding to protein targets. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such complex molecules with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development. In particular, virtual screening techniques have been used to explore the binding affinities of N-{2-methyl(phenyl)amino-1,2-dihydroacenaphthylen-1-yl}benzenesulfonamide with various biological targets. Preliminary studies suggest that this compound may interact with enzymes and receptors involved in cancer pathways, making it a candidate for further exploration in oncology research.

The synthesis of N-{2-methyl(phenyl)amino-1,2-dihydroacenaphthylen-1-yl}benzenesulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the methyl(phenyl)amino group into the acenaphthylene core necessitates precise control over reaction conditions to avoid unwanted side products. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic system efficiently. Additionally, protecting group strategies are often necessary to prevent unwanted reactions between different functional groups during synthesis.

Once synthesized, the characterization of N-{2-methyl(phenyl)amino-1,2-dihydroacenaphthylen-1-yl}benzenesulfonamide is critical to understanding its physical and chemical properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into the molecular structure. These data are essential for confirming the identity of the compound and for understanding how its structure influences its behavior in biological systems.

In vitro studies have begun to explore the potential biological activities of N-{2-methyl(phenyl)amino-1,2-dihydroacenaphthylen-1-yl}benzenesulfonamide. Initial experiments have focused on its interaction with enzymes known to be involved in cancer progression. For instance, studies have examined its ability to inhibit kinases that are overexpressed in certain tumor types. The results have been promising, with some derivatives showing significant inhibitory activity in cell-based assays. These findings warrant further investigation into the compound's potential as an anticancer agent.

Moreover, the sulfonamide moiety has been implicated in various pharmacological effects beyond simple enzyme inhibition. It has been shown to modulate ion channel activity and neurotransmitter release, suggesting potential applications in treating neurological disorders. The benzenesulfonamide part of the molecule may also contribute to these effects by influencing receptor binding affinity or by altering membrane permeability. These multifaceted interactions make N-{2-methyl(phenyl)amino-1,2-dihydroacenaphthylen-1-yl}benzenesulfonamide a versatile scaffold for developing drugs targeting multiple disease pathways.

The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, bioavailability, and metabolic stability are critical determinants of its clinical efficacy. Computational modeling has been used to predict how structural modifications might affect these properties. For example, replacing certain hydrogen atoms with halogens or other substituents could enhance solubility while maintaining biological activity. Such insights are invaluable for optimizing drug candidates before they enter clinical trials.

Future research directions include exploring synthetic pathways that improve yield and scalability while reducing environmental impact. Green chemistry principles are increasingly being applied to pharmaceutical synthesis to minimize waste and hazardous byproducts. Additionally, advances in biocatalysis offer promising alternatives to traditional chemical synthesis methods by leveraging enzymes for selective transformations.

In conclusion, N-{2-methyl(phenyl)amino-1,2-dihydroacenaphthylen-1-yl}benzenesulfonamide (CAS No. 380447-06-3) represents a fascinating example of how structural complexity can lead to novel biological activities. Its intricate architecture suggests potential applications across multiple therapeutic areas, particularly in oncology and neurology. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties, this compound holds promise as a lead structure for developing next-generation pharmaceuticals.